Cas no 17153-58-1 (BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)-)
17153-58-1 structure
Product Name:BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)-
CAS No:17153-58-1
MF:C11H13NO3S
MW:239.290821790695
CID:3356212
PubChem ID:2897732
Update Time:2025-04-21
BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)- Chemical and Physical Properties
Names and Identifiers
-
- BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)-
- SDCCGMLS-0065074.P001
- Oprea1_029976
- SR-01000234142
- SR-01000234142-1
- Z57111800
- AKOS000270069
- AKOS016039570
- SCHEMBL2085566
- 17153-58-1
- N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide
- CS-0352243
- STL303343
- N-(1-hydroxy-1-oxothiolan-3-yl)benzamide
-
- Inchi: 1S/C11H13NO3S/c13-11(9-4-2-1-3-5-9)12-10-6-7-16(14,15)8-10/h1-5,10H,6-8H2,(H,12,13)
- InChI Key: MGNTYENVGMMMBG-UHFFFAOYSA-N
- SMILES: S1(CCC(C1)NC(C1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 239.06161445Da
- Monoisotopic Mass: 239.06161445Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 71.6Ų
BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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